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Introduction
Sophoracarpan A is a naturally occurring pterocarpan, a class of isoflavonoids known for their

diverse biological activities. First identified in the latter half of the 20th century, this compound

represents a unique molecular scaffold within the vast chemical landscape of the Sophora

genus. This technical guide provides a comprehensive overview of the discovery, natural

sources, and chemical properties of Sophoracarpan A, with a focus on the experimental data

available in the scientific literature. Due to a lack of extensive research following its initial

discovery, this guide also highlights the current gaps in knowledge regarding its biological

activity and potential therapeutic applications, presenting an opportunity for future investigation.

Discovery and Natural Sources
Sophoracarpan A was first isolated and identified by a team of researchers led by Takeshi

Kinoshita in 1990.[1] Their work, detailed in the publication "Chemical Studies on Sophora

tomentosa: the Isolation of a New Class of Isoflavonoid," marked the initial discovery of this

novel pterocarpan.

Natural Source
The sole reported natural source of Sophoracarpan A is the plant Sophora tomentosa, a

pantropical shrub belonging to the Fabaceae family.[1] This plant is commonly known as
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necklacepod or silver bush and is often found in coastal regions.[2] The compound was

isolated from the methanolic extract of the plant material, although the specific part of the plant

used (e.g., roots, stems, leaves) is not specified in the readily available literature.

Chemical Properties
The structure of Sophoracarpan A was elucidated as 6β, 9-dimethoxy-3-hydroxypterocarpan.

[1] Key chemical identifiers and properties are summarized in the table below.

Property Value Reference

Chemical Name
6β, 9-dimethoxy-3-

hydroxypterocarpan
[1]

Molecular Formula C₁₇H₁₆O₅

CAS Number 1674359-82-0

Experimental Protocols
While the full experimental details from the original 1990 publication by Kinoshita et al. are not

widely accessible, a general methodology for the isolation and characterization of pterocarpans

from Sophora species can be inferred from standard natural product chemistry practices. The

following represents a plausible workflow.

General Isolation Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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